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Compound of Interest

Compound Name: Fluoflavine

Cat. No.: B15577675 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Fluoflavine (also known as ML-090) is not

readily available. The following guidance is based on general best practices for handling

potent, research-grade chemical compounds and safety data from structurally related acridine

dyes. This information should be used as a starting point for a comprehensive risk assessment,

and it is crucial to consult with your institution's Environmental Health and Safety (EHS)

department before handling this compound.

Fluoflavine is a selective NOX1 inhibitor and should be handled with care by trained personnel

in a laboratory setting.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Fluoflavine.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves

(double-gloving

recommended)

Fully buttoned

laboratory coat

N95 or higher

rated respirator if

dust can be

generated

Solution

Preparation

Chemical splash

goggles
Nitrile gloves Laboratory coat

Work in a

certified chemical

fume hood

Handling

Solutions

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Work in a well-

ventilated area or

chemical fume

hood

Spill Cleanup
Chemical splash

goggles

Heavy-duty nitrile

or neoprene

gloves

Laboratory coat,

disposable shoe

covers

N95 or higher

rated respirator

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required if

handling sealed

containers

Operational Plan: Handling and Preparation of
Fluoflavine Solutions
1. Preparation and Precaution:

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean and

free of clutter.

Verify that a safety shower and eyewash station are readily accessible.[2]

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined in the table above.
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2. Weighing the Compound:

Use an analytical balance inside a ventilated enclosure or a chemical fume hood to minimize

inhalation of any airborne powder.

Use a clean spatula and weigh paper or a weigh boat.

Carefully transfer the desired amount of Fluoflavine powder, avoiding the creation of dust.

Securely close the primary container of Fluoflavine immediately after use.

3. Solution Preparation:

In a chemical fume hood, add the desired solvent to the vessel containing the weighed

Fluoflavine.

Gently swirl or sonicate the mixture to ensure complete dissolution.

Clearly label the container with the chemical name, concentration, solvent, date of

preparation, and your initials.

4. Post-Handling Procedures:

Clean all non-disposable equipment used, such as spatulas and glassware, with an

appropriate solvent.

Dispose of all contaminated disposable items (e.g., weigh paper, gloves, pipette tips) in a

designated hazardous waste container.

Wipe down the work surface with a suitable cleaning agent.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

followed by eye protection).

Wash hands thoroughly with soap and water.

Disposal Plan
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All waste containing Fluoflavine, including contaminated PPE and cleaning materials, must be

treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, including unused powder, contaminated weigh paper,

and disposable labware, in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing Fluoflavine in a dedicated, sealed, and

properly labeled hazardous waste container. Do not dispose of Fluoflavine solutions down

the drain.[3]

Contaminated PPE: Dispose of all used gloves, lab coats, and other protective equipment in

the designated hazardous waste stream.

Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name "Fluoflavine." Store waste containers in a designated, secondary

containment area away from incompatible materials until they are collected by your

institution's EHS department.[3]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Spill:

Small Spill (Solid): Alert others in the area. Wearing appropriate PPE, gently cover the spill

with an absorbent material to avoid raising dust. Carefully sweep the material into a sealed

container for disposal. Clean the spill area with a suitable solvent.
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Small Spill (Liquid): Alert others in the area. Wearing appropriate PPE, absorb the spill

with an inert material (e.g., vermiculite, sand). Place the absorbent material into a sealed

container for disposal. Clean the spill area with a suitable solvent.[4]

Large Spill: Evacuate the area and notify your institution's EHS department immediately.

Visual Workflow for Handling Solid Fluoflavine
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Workflow for Handling Solid Fluoflavine

Preparation

Handling

Cleanup & Disposal

1. Prepare clean work area (fume hood)

2. Don appropriate PPE

3. Weigh Fluoflavine in ventilated enclosure

4. Prepare solution in fume hood

5. Label container

6. Clean non-disposable equipment

7. Dispose of contaminated waste

8. Clean work surface

9. Doff PPE correctly

10. Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of solid Fluoflavine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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